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Compound of Interest

Compound Name: N-Butyrylglycine-13C2,15N

Cat. No.: B15540844

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds are paramount to ensuring laboratory safety and
regulatory compliance. This guide provides essential, step-by-step procedures for the safe
disposal of N-Butyrylglycine-13C2,15N, a stable isotope-labeled compound. While this
compound is not classified as a hazardous substance, adherence to best practices in a
laboratory setting is crucial.

Key Safety and Handling Information

Before proceeding with disposal, it is important to be aware of the general safety precautions
for handling N-Butyrylglycine and its isotopically labeled form. The non-labeled form, N-
Butyrylglycine, is identified as a combustible solid that can cause skin and eye irritation[1][2].
Therefore, appropriate personal protective equipment (PPE), including safety glasses and
gloves, should be worn when handling the compound.

Quantitative Data Summary

For quick reference, the following table summarizes the key identifiers and physical properties
of N-Butyrylglycine. The isotopic labeling with *3C2 and >N does not significantly alter these
chemical properties from a safety and disposal standpoint.
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Property Value

Chemical Name N-Butyrylglycine-13C2,15N
Molecular Formula CesH11NOs (for non-labeled)
Appearance Solid

Storage Temperature 2-8°C

Hazard Classifications Skin Irritant 2, Eye Irritant 2
Signal Word Warning

Step-by-Step Disposal Protocol

The recommended disposal procedure for N-Butyrylglycine-13C2,15N involves treating it as a
non-hazardous chemical waste, with the primary recommendation being to engage a licensed
professional waste disposal service[1]. However, for small quantities typically used in research,
general laboratory guidelines for non-hazardous waste can be followed, subject to institutional
policies.

Experimental Protocol for Disposal:

¢ Decontamination of Empty Containers:

[¢]

Thoroughly rinse the empty container with a suitable solvent, such as water, three times.

[¢]

Dispose of the rinsate as non-hazardous liquid waste, in accordance with local
regulations.

[¢]

Deface the label of the empty container to prevent misuse.

o

The clean, empty container can then be disposed of in the regular laboratory trash.
e Disposal of Unused or Waste N-Butyrylglycine-13C2,15N:

o Solid Waste: For small quantities of solid N-Butyrylglycine-13C2,15N, it should be
collected in a designated, sealed, and clearly labeled waste container for non-hazardous
chemical waste.
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o Liquid Waste (Solutions): If N-Butyrylglycine-13C2,15N is in a solution, it can be
disposed of down the sanitary sewer with copious amounts of water, provided the solution
does not contain any other hazardous materials and complies with local wastewater

regulations[3][4].
» Contacting Professional Disposal Services:

o For larger quantities or when institutional policy dictates, contact your institution's
Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service to arrange for pickup and disposal[1].

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Butyrylglycine-13C2,15N.
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Disposal Workflow for N-Butyrylglycine-13C2,15N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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